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Compound of Interest

Compound Name: Lanthanum hexaboride

Cat. No.: B577150 Get Quote

For researchers, scientists, and drug development professionals working with Lanthanum
Hexaboride (LaB₆), ensuring personal safety and maintaining a secure laboratory environment

is paramount. This guide provides essential, immediate safety and logistical information,

including detailed operational and disposal plans, to foster a culture of safety and build deep

trust in your laboratory practices.

Immediate Safety and Hazard Information
Lanthanum Hexaboride is a purple, crystalline powder.[1] While it is stable under normal

temperatures and pressures, it may cause irritation to the eyes, skin, and respiratory tract.[2]

The toxicological properties of this substance have not been fully investigated, warranting a

cautious approach to handling.[2] As a fine dust, it can also pose a dust explosion hazard,

particularly at temperatures exceeding 600°C.[1]

Key Physical and Chemical Properties
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Property Value Source

CAS Number 12008-21-8 [1][2]

Molecular Weight 203.78 g/mol [1]

Appearance Purple, crystalline powder [1]

Melting Point 2210 °C [1]

Solubility
Insoluble in water and

hydrochloric acid
[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to Lanthanum
Hexaboride powder. The following table summarizes the required PPE for handling this

material.
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Body Part
Personal Protective
Equipment

Specifications and Best
Practices

Respiratory
NIOSH/MSHA Approved

Respirator

A full-face respirator is

recommended if exposure

limits are exceeded or irritation

is experienced.[3] Ensure

proper fit testing and use of

appropriate particulate filters

(e.g., N95, N99, or P100).

Eyes and Face
Chemical Safety Goggles or

Full Face Shield

Wear tightly fitting safety

goggles conforming to EN 166

(EU) or NIOSH (US)

standards.[3] A full face shield

provides an additional layer of

protection.[1] Do not wear

contact lenses when handling

this material.[1]

Hands Chemical Impermeable Gloves

Nitrile gloves are a suitable

choice for their chemical and

puncture resistance. Always

inspect gloves for integrity

before use and dispose of

them properly after handling

the material.

Body Protective Clothing/Lab Coat

Wear appropriate protective

clothing to prevent skin

exposure.[2] A lab coat should

be worn at all times and should

be laundered separately from

personal clothing. For tasks

with a higher risk of

contamination, consider

fire/flame resistant and

impervious clothing.[3]
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Operational Plans: Step-by-Step Handling
Procedures
Adherence to standardized procedures is critical for minimizing the risk of exposure and

contamination.

Engineering Controls
To minimize the generation of airborne dust, all handling of Lanthanum Hexaboride powder

should be conducted within a certified chemical fume hood or a powder weighing station with

appropriate exhaust ventilation.[1] These engineering controls are designed to capture and

remove airborne particles at the source, protecting the user and the laboratory environment.

Weighing and Transferring Lanthanum Hexaboride
Powder

Preparation: Ensure the chemical fume hood or powder weighing station is operational and

the work surface is clean and decontaminated.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Staging: Place all necessary equipment (e.g., balance, spatulas, weigh boats, receiving

containers) inside the ventilated enclosure before introducing the Lanthanum Hexaboride.

Dispensing: Carefully open the Lanthanum Hexaboride container. Use a dedicated, clean

spatula to gently transfer the desired amount of powder onto a weigh boat or into the

receiving container. Avoid any actions that could create dust, such as scooping quickly or

dropping the powder from a height.

Cleaning: Once the transfer is complete, securely close the primary container. Use a damp

wipe or a vacuum with a HEPA filter to clean any residual powder from the work surface,

spatula, and other equipment. Do not use compressed air to clean surfaces, as this will

disperse the powder.[1]

Doffing PPE: Remove PPE in the designated area, avoiding contamination of skin and

clothing. Wash hands thoroughly with soap and water after removing gloves.
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Emergency Procedures
Spills and Leaks
In the event of a spill, immediate and appropriate action is necessary to prevent further

contamination and exposure.

Evacuate and Isolate: Immediately alert others in the vicinity and evacuate the immediate

area of the spill. Restrict access to the contaminated zone.

Assess the Spill: From a safe distance, assess the extent of the spill. For large spills, or if

you are not trained or equipped to handle the cleanup, contact your institution's

Environmental Health and Safety (EHS) department immediately.

Cleanup of Small Spills: For minor spills, trained personnel wearing appropriate PPE can

proceed with cleanup.

Gently cover the spill with an absorbent material to prevent further dispersal of the dust.

Carefully sweep or vacuum the spilled material using a vacuum cleaner equipped with a

HEPA filter.[1] Avoid dry sweeping, which can generate airborne dust.

Place the collected material and any contaminated cleaning supplies into a sealed, labeled

container for proper disposal.

Decontaminate the spill area with a damp cloth, and then clean with soap and water.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[2]

Skin Contact

Remove contaminated clothing and shoes.

Flush the affected skin with plenty of water for at

least 15 minutes. Seek medical attention if

irritation develops or persists.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion

If the person is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[2]

Disposal Plan
All waste containing Lanthanum Hexaboride must be handled as hazardous waste.

Solid Waste: Collect all spilled material, used PPE (gloves, wipes, etc.), and any other

contaminated items in a clearly labeled, sealed container.

Labeling: The waste container must be labeled as "Hazardous Waste - Lanthanum
Hexaboride."

Disposal: Dispose of the hazardous waste in accordance with all federal, state, and local

regulations.[1] Contact your institution's EHS department for specific disposal procedures

and to arrange for pickup. Do not dispose of Lanthanum Hexaboride waste in the regular

trash or down the drain.

Safe Handling Workflow
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The following diagram illustrates the key steps and decision points for the safe handling of

Lanthanum Hexaboride powder in a laboratory setting.

Start: Prepare to Handle LaB₆ Powder

Prepare Ventilated Work Area
(Fume Hood / Powder Station)

Don Full PPE
(Respirator, Goggles, Gloves, Lab Coat)

Perform Task
(Weighing, Transferring, etc.)

Spill Occurred?

Follow Spill Cleanup Procedure

Yes

Decontaminate Work Area & Tools

No

Dispose of Waste Properly
(Hazardous Waste)

Doff PPE Correctly

Wash Hands Thoroughly

End of Procedure
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Lanthanum Hexaboride Powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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